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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B7721761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 2,3-Dihydroxypropyl methacrylate (DHPMA),

also known as glyceryl monomethacrylate (GMA), a versatile monomer crucial for the

development of advanced biomaterials and polymer systems. Its unique structure, featuring a

polymerizable methacrylate group and a hydrophilic diol, makes it an essential component in

hydrogel synthesis, drug delivery systems, and biocompatible coatings.

Commercial Availability
2,3-Dihydroxypropyl methacrylate is available for research purposes from a variety of

chemical suppliers. These companies offer the monomer in different quantities and purities,

often with inhibitors to prevent premature polymerization. When selecting a supplier, it is crucial

to consider the purity of the monomer, as the presence of isomers, such as 1,3-dihydroxypropyl

methacrylate, can influence polymerization kinetics and the final properties of the material.[1]

Table 1: Commercial Suppliers of 2,3-Dihydroxypropyl Methacrylate
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Supplier Available Quantities Notes

--INVALID-LINK-- Research quantities

Provides detailed product

information including CAS

number and molecular weight.

[2]

--INVALID-LINK-- Research to bulk quantities

Offers the compound for

biomedical applications,

particularly in drug delivery

systems.[3]

--INVALID-LINK--
25g, and other research

quantities

Marketed as Glycerol

Monomethacrylate, highlighted

for its use in hydrogel

preparation.[4][5]

--INVALID-LINK-- 25g
Distributes Polysciences'

Glycerol Monomethacrylate.[4]

--INVALID-LINK-- Research quantities

Emphasizes its importance in

biomaterials for applications

like drug delivery and tissue

engineering.[1]

--INVALID-LINK-- Inquire for quantities
A manufacturer of chemical

reagents since 1992.[6]

Various Chinese

Manufacturers
Bulk quantities

China is a significant hub for

chemical manufacturing,

offering competitive pricing.[7]

Physicochemical Properties
Understanding the physicochemical properties of DHPMA is fundamental to its application in

research and development.

Table 2: Physicochemical Data of 2,3-Dihydroxypropyl Methacrylate
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Property Value Source

CAS Number 5919-74-4 [1][2][3]

Molecular Formula C₇H₁₂O₄ [2][3]

Molecular Weight 160.17 g/mol [1][2][3]

Boiling Point 140°C at 0.6 mmHg [3]

Refractive Index (n20/D) 1.470 [3]

Hydrogen Bond Donor Count 2 [2]

Key Research Applications
The bifunctional nature of DHPMA, combining a reactive vinyl group with two hydrophilic

hydroxyl groups, makes it a valuable monomer in various research fields:

Hydrogels: DHPMA is extensively used to synthesize hydrogels, which are three-dimensional

polymer networks capable of absorbing large amounts of water.[4][8] These hydrogels are

investigated for applications such as contact lenses, wound dressings, and controlled drug

release systems.[8]

Biocompatible Materials: Due to its structural similarity to natural glycerol, polymers derived

from DHPMA are often non-toxic and non-immunogenic, making them suitable for creating

biocompatible materials for medical devices and tissue engineering scaffolds.[1]

Drug Delivery: The hydrophilic matrix of DHPMA-based hydrogels allows for the controlled

and sustained release of therapeutic agents.[1][3]

Dental and Medical Materials: It is a component in the formulation of dental resins and other

biocompatible devices.[1][5]

Coatings and Adhesives: In materials science, DHPMA is used in radiation-curing systems

for coatings, inks, and adhesives, providing hydrophilicity, good adhesion, and flexibility.[8]

Experimental Protocols
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Example Protocol: Synthesis of a Poly(2,3-
dihydroxypropyl methacrylate) Hydrogel
This protocol outlines a typical free-radical polymerization method to synthesize a DHPMA

hydrogel, a common procedure in biomaterials research.

Materials:

2,3-Dihydroxypropyl methacrylate (DHPMA) monomer

Cross-linking agent (e.g., ethylene glycol dimethacrylate, EGDMA)

Photoinitiator (e.g., 2-hydroxy-2-methylpropiophenone)

Phosphate-buffered saline (PBS) or deionized water

UV light source (365 nm)

Procedure:

Monomer Solution Preparation: In a suitable vessel, prepare the monomer solution by mixing

DHPMA with the desired molar ratio of the cross-linking agent, EGDMA.

Initiator Addition: Add the photoinitiator to the monomer mixture at a specific concentration

(e.g., 0.5 mol% relative to the monomer). Ensure the initiator is completely dissolved, which

can be facilitated by gentle vortexing or sonication.

Molding: Transfer the solution into a mold of the desired shape and dimensions for the

hydrogel.

Photopolymerization: Expose the mold to UV radiation (e.g., at an intensity of less than 20

mW/cm²) for a sufficient duration (e.g., 5-10 minutes) to ensure complete polymerization.[9]

The exact time will depend on the initiator concentration and light intensity.

Hydration and Purification: After polymerization, carefully remove the hydrogel from the

mold. Submerge it in a large volume of PBS or deionized water to swell and to leach out any
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unreacted monomers or initiator. The washing solution should be exchanged several times

over a period of 48-72 hours to ensure complete purification.

Characterization: The resulting hydrogel can then be characterized for its swelling behavior,

mechanical properties, and biocompatibility using various analytical techniques.

Visualizing Workflows and Pathways
Synthesis of a DHPMA-based Polymer
The following diagram illustrates the general free-radical polymerization process for creating a

linear poly(DHPMA) chain.
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Caption: Free-Radical Polymerization of DHPMA.

Hydrogel Characterization Workflow
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This diagram outlines a typical experimental workflow for the characterization of a newly

synthesized hydrogel.

Hydrogel Characterization Workflow
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Caption: Hydrogel Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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